Cas no 1368165-40-5 (4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid)

• Product Name: 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid
• CAS No: 1368165-40-5
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 5906704
• PubChem ID: 96628420
• Update Time: 2025-05-20

4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid
• 4H-Thieno[3,2-b]pyrrole-2-carboxylic acid, 4-methyl-
• Z1416161385
• EN300-7881227
• 1368165-40-5

• Inchi： 1S/C8H7NO2S/c1-9-3-2-6-5(9)4-7(12-6)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： PVUXXFPKETWHCH-UHFFFAOYSA-N
• SMILES： N1(C)C=CC2SC(C(O)=O)=CC1=2

Computed Properties

• Exact Mass: 181.01974964g/mol
• Monoisotopic Mass: 181.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 398.9±22.0 °C(Predicted)
• pka: 3.81±0.30(Predicted)

Additional information on 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid

4-Methyl-4H-Thieno[3,2-b]Pyrrole-2-Carboxylic Acid: A Comprehensive Overview

The compound 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid (CAS No. 1368165-40-5) is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically thienopyrroles, which are known for their unique electronic properties and structural versatility. The thieno[3,2-b]pyrrole core of this molecule is a fused bicyclic system consisting of a thiophene ring and a pyrrole ring, which contributes to its aromaticity and reactivity.

Recent studies have highlighted the importance of thienopyrroles in organic electronics due to their ability to act as electron-deficient acceptors in donor-acceptor systems. This property makes them ideal candidates for applications in organic photovoltaics (OPVs) and field-effect transistors (FETs). For instance, researchers have demonstrated that 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid can form stable charge-transfer complexes with electron-rich donors, enhancing the efficiency of OPV devices. These findings underscore the potential of this compound in advancing renewable energy technologies.

In addition to its electronic properties, 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid has shown promise in the field of medicinal chemistry. The carboxylic acid group at position 2 provides a site for functionalization, enabling the synthesis of derivatives with diverse biological activities. For example, studies have revealed that certain derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The synthesis of 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid typically involves multi-step organic reactions. A common approach includes the cyclization of an appropriate dienamine intermediate followed by oxidation to form the thienopyrrole ring system. The introduction of the methyl group at position 4 can be achieved through alkylation or substitution reactions. Researchers have optimized these synthetic routes to improve yield and purity, making large-scale production more feasible.

From a structural perspective, the thieno[3,2-b]pyrrole core exhibits a high degree of planarity due to aromaticity, which enhances its electronic communication capabilities. The methyl group at position 4 introduces steric effects that can influence the molecule's solubility and reactivity. Furthermore, the carboxylic acid group at position 2 provides an anchor point for further functionalization, allowing researchers to tailor the molecule's properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid. Density functional theory (DFT) calculations have revealed that the molecule's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) levels are well-suited for charge transfer processes. These findings align with experimental results showing efficient charge separation in donor-acceptor blends containing this compound.

In terms of applications beyond electronics and medicine, thienopyrroles like 4-methyl-4H-thieno[3,2-b]pyrrole-2-carboxylic acid are being explored in materials science for their potential use in sensors and actuators. Their ability to undergo reversible redox reactions makes them suitable for applications in flexible electronics and energy storage devices.

Looking ahead, ongoing research is focused on expanding the functionalization options for thienopyrroles while maintaining their desirable electronic properties. This includes exploring novel substitution patterns and investigating their compatibility with other organic semiconductors. As our understanding of these compounds deepens, their role in cutting-edge technologies is expected to grow significantly.